1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

• IUPAC Name: 6-[4-(2-phenylethylsulfonyl)piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H20N6O2S/c24-26(25,13-8-15-4-2-1-3-5-15)22-11-9-21(10-12-22)17-7-6-16-19-18-14-23(16)20-17/h1-7,14H,8-13H2
• InChI Key: QLDPWMFFWZTFPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN3C=NN=C3C=C2)S(=O)(=O)CCC4=CC=CC=C4
• Molecular Formula: C17H20N6O2S
• Molecular Weight: 372.4 g/mol

Description

1-(2-Phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (PESP) is a novel compound with a range of potential applications in scientific research. It is a synthetic molecule that has been developed to provide more efficient and effective means of studying biochemical and physiological processes. PESP has been studied in various fields, including biochemistry, pharmacology, and drug delivery.

Mechanism of Action

1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine works by binding to specific receptors in the body. These receptors are located on the surface of cells, and they are responsible for regulating the activity of various cellular processes. When 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine binds to these receptors, it triggers a cascade of biochemical and physiological reactions in the body. The exact mechanism of action of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is still being studied, but it is believed to be involved in the regulation of gene expression, the regulation of cell metabolism, and the regulation of cell signaling pathways.
Biochemical and Physiological Effects
1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been studied for its potential effects on the biochemical and physiological processes of the body. It has been found to have an inhibitory effect on the activity of certain enzymes, as well as an inhibitory effect on the activity of certain hormones. Additionally, 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been found to have an inhibitory effect on the activity of certain proteins, as well as an inhibitory effect on the activity of certain receptors.

Advantages and Limitations for Lab Experiments

1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has several advantages for use in laboratory experiments. It is a stable compound that is easy to synthesize and store, and it is also non-toxic and non-irritating. Additionally, it is a relatively inexpensive compound, making it a cost-effective option for laboratory experiments. However, 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has some limitations for use in laboratory experiments. It is not as soluble in water as other compounds, and it is also not as effective at targeting specific tissues as other compounds.

Future Directions

The potential applications of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine are still being studied, and there are many future directions for research. One potential future direction is to explore the potential of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine as a drug delivery system. Another potential future direction is to explore the potential of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine as a therapeutic agent. Additionally, future studies could explore the potential of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine as a diagnostic tool, as well as its potential applications in gene therapy. Finally, future studies could explore the potential of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine as an anti-cancer agent.

Synthesis Methods

1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine is synthesized using a modified version of the Buchwald-Hartwig reaction. This reaction involves the coupling of aryl halides and sulfonamides to form amines. In the case of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, aryl halides and sulfonamides are combined with a palladium catalyst to form aryl amines. This reaction is followed by a reaction of the aryl amines with 1,2,4-triazole to form 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine. The reaction conditions are mild and the yield is high, making it a useful method for the synthesis of 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine.

Scientific Research Applications

1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been studied for its potential applications in scientific research. It has been used as a tool to study the biochemical and physiological processes of various organisms. It has been used to study the effects of drugs on the body, as well as to study the effects of environmental toxins. It has also been used to study the effects of gene expression on the body. Additionally, 1-(2-phenylethanesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has been studied for its potential applications in drug delivery, as it can be used to deliver drugs directly to target tissues.